Cas no 30246-17-4 (2(3H)-Furanone, 5-acetyldihydro-5-methyl-)

• Product Name: 2(3H)-Furanone, 5-acetyldihydro-5-methyl-
• CAS No: 30246-17-4
• Molecular Formula: C₇H₁₀O₃
• Molecular Weight: 142.1525
• CID: 1445240
• PubChem ID: 14342373

2(3H)-Furanone, 5-acetyldihydro-5-methyl- Properties

Names and Identifiers

• 2(3H)-Furanone, 5-acetyldihydro-5-methyl-
• 5-acetyl-5-methyloxolan-2-one
• SCHEMBL11451306
• DTXSID00559129
• 30246-17-4

• InChIKey： BIIRVPKXIODSMG-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H10O3/c1-5(8)7(2)4-3-6(9)10-7/h3-4H2,1-2H3
• SMILES： CC(=O)C1(CCC(=O)O1)C

Computed Properties

• Exact Mass: 142.063
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 142.062994177g/mol
• Heavy Atom Count: 10
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha-acyloxy carbonyl compounds